Cas no 2034292-25-4 (2-phenoxy-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylethane-1-sulfonamide)

• Product Name: 2-phenoxy-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylethane-1-sulfonamide
• CAS No: 2034292-25-4
• MF: C₁₉H₂₁N₃O₃S
• MW: 371.453343153
• CID: 5921525
• PubChem ID: 121020178
• Update Time: 2025-06-08

2-phenoxy-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-phenoxy-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylethane-1-sulfonamide
• 2034292-25-4
• 2-phenoxy-N-[2-(4-phenylpyrazol-1-yl)ethyl]ethanesulfonamide
• F6525-4695
• 2-phenoxy-N-[2-(4-phenyl-1H-pyrazol-1-yl)ethyl]ethane-1-sulfonamide
• AKOS026695380
• 2-phenoxy-N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)ethanesulfonamide

• Inchi： 1S/C19H21N3O3S/c23-26(24,14-13-25-19-9-5-2-6-10-19)21-11-12-22-16-18(15-20-22)17-7-3-1-4-8-17/h1-10,15-16,21H,11-14H2
• InChI Key： UNSZGNJIFSBGNB-UHFFFAOYSA-N
• SMILES： S(CCOC1C=CC=CC=1)(NCCN1C=C(C=N1)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 371.13036271g/mol
• Monoisotopic Mass: 371.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.6Ų

Additional information on 2-phenoxy-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylethane-1-sulfonamide

Introduction to 2-phenoxy-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylethane-1-sulfonamide (CAS No. 2034292-25-4)

2-phenoxy-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylethane-1-sulfonamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2034292-25-4, represents a unique molecular structure that combines several pharmacophoric elements, making it a promising candidate for further exploration in medicinal chemistry.

The molecular framework of this compound features a sulfonamide moiety, which is well-known for its biological activity and utility in drug design. The sulfonamide group is attached to an ethyl chain, which is further substituted with a phenoxy group. This particular arrangement enhances the compound's solubility and bioavailability, critical factors for its potential application in therapeutic contexts.

The presence of the 4-phenyl-1H-pyrazol-1-yl moiety in the structure adds another layer of complexity and functionality. Pyrazole derivatives are widely recognized for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The integration of this moiety into the sulfonamide-based core suggests that 2-phenoxy-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylethane-1-sulfonamide may exhibit similar beneficial effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with biological targets. Studies indicate that the sulfonamide group can interact with enzymes and receptors, modulating their activity. This interaction is particularly relevant in the context of developing drugs that target metabolic disorders and inflammatory conditions.

The phenoxy group, on the other hand, contributes to the compound's hydrophobicity, which can influence its pharmacokinetic properties. By balancing hydrophilic and hydrophobic interactions, this compound may achieve optimal absorption, distribution, metabolism, and excretion (ADME) profiles, enhancing its therapeutic efficacy.

In vitro studies have begun to unravel the pharmacological potential of 2-phenoxy-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylethane-1-sulfonamide. Initial findings suggest that it may possess inhibitory effects on certain enzymes involved in pain signaling and inflammation. These effects are particularly intriguing given the growing interest in developing non-opioid analgesics with minimal side effects.

The pyrazole moiety has also shown promise in targeting specific pathways associated with cancer cell proliferation. By interacting with key proteins and enzymes involved in these pathways, this compound could potentially inhibit tumor growth and induce apoptosis. Further research is needed to validate these preliminary findings and explore the mechanisms underlying its anti-cancer activity.

The synthesis of 2-phenoxy-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylethane-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods ensure high yield and purity, which are essential for subsequent pharmacological evaluations.

The compound's stability under various conditions has been thoroughly investigated to ensure its suitability for practical applications. Studies have demonstrated that it remains stable under standard storage conditions but may degrade under extreme pH or temperature variations. Understanding these stability parameters is crucial for formulating effective drug delivery systems.

Regulatory considerations play a significant role in the development of new pharmaceutical compounds. Compliance with international standards such as those set by the International Council for Harmonisation (ICH) ensures that 2-phenoxy-N-2-(4-phenyl-1H-pyrazol-1-y)ethylethane-sulfonamide meets safety and efficacy requirements before entering clinical trials. Preclinical studies are currently underway to gather comprehensive data on its safety profile and therapeutic potential.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 2-phenoxy-N--(4--phenyl--1H--pyrazol--1--y)ethylethane-sulfonamide. These technologies enable researchers to predict biological activities and optimize molecular structures more efficiently than traditional methods alone. This synergy between computational tools and experimental validation holds great promise for future drug development efforts.

In conclusion, 2-phenoxy-N--(4--phenyl--1H--pyrazol--1--y)ethylethane-sulfonamide (CAS No. 2034292--25--4) represents a compelling example of how innovative chemical design can lead to novel therapeutic agents. Its unique structural features position it as a valuable tool for exploring new treatment strategies across multiple disease areas including pain management inflammatory disorders cancer treatment etc.. As research continues this compound will likely emerge as an important asset in modern medicine.